Cas no 5464-90-4 (Piperazine,1-methyl-4-(2-methylphenyl)-)
5464-90-4 structure
Product Name:Piperazine,1-methyl-4-(2-methylphenyl)-
CAS No:5464-90-4
MF:C12H18N2
MW:190.284722805023
CID:382356
PubChem ID:231952
Update Time:2025-04-19
Piperazine,1-methyl-4-(2-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Piperazine,1-methyl-4-(2-methylphenyl)-
- 1-methyl-4-(2-methylphenyl)piperazine
- 1-Methyl-4-(o-tolyl)piperazine
- AC1L5MTB
- AC1Q1IGN
- AR-1C4536
- CTK5A2072
- N-methyl-N'-(o-tolyl)piperazine
- N-methyl-N-(o-tolyl)piperazine
- NSC28893
- SureCN173027
- AKOS027307836
- SCHEMBL173027
- NSC-28893
- DTXSID90282939
- 5464-90-4
- W15662
- CHEMBL1180534
- WQQFSOYEHHBYAX-UHFFFAOYSA-N
- 1-methyl-4-o-tolylpiperazine
-
- Inchi: 1S/C12H18N2/c1-11-5-3-4-6-12(11)14-9-7-13(2)8-10-14/h3-6H,7-10H2,1-2H3
- InChI Key: WQQFSOYEHHBYAX-UHFFFAOYSA-N
- SMILES: N1(C2C=CC=CC=2C)CCN(C)CC1
Computed Properties
- Exact Mass: 190.14714
- Monoisotopic Mass: 190.146998583g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 6.5Ų
Experimental Properties
- PSA: 6.48
Piperazine,1-methyl-4-(2-methylphenyl)- Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
5464-90-4 (Piperazine,1-methyl-4-(2-methylphenyl)-) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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